N-Cyclohexyl-N'-methyl-1,3-propanediamine
Overview
Description
N-Cyclohexyl-N’-methyl-1,3-propanediamine is a chemical compound with the molecular formula C10H22N2 . It has a molecular weight of 170.30 g/mol . The IUPAC name for this compound is N’-cyclohexyl-N-methylpropane-1,3-diamine .
Molecular Structure Analysis
The InChI string for N-Cyclohexyl-N’-methyl-1,3-propanediamine isInChI=1S/C10H22N2/c1-11-8-5-9-12-10-6-3-2-4-7-10/h10-12H,2-9H2,1H3 . The canonical SMILES string is CNCCCNC1CCCCC1 . Chemical Reactions Analysis
N-Cyclohexyl-N’-methyl-1,3-propanediamine has been studied as a promising alternative to monoethanolamine (MEA) for minimizing the desorber’s energy requirements in CO2 capture applications . The reactivity of each amine group in the molecule does not depend on the potential reaction of the other one .Physical And Chemical Properties Analysis
N-Cyclohexyl-N’-methyl-1,3-propanediamine has a refractive index of 1.482 . It has a boiling point of 120-123 °C/20 mmHg and a melting point of -17 to -15 °C . The density of this compound is 0.917 g/mL at 25 °C .Scientific Research Applications
Seizure Modulation
This compound has been investigated for its effects on N-methyl-DL-aspartate (NMDLA)-induced seizures in mice, exploring its potential as a facilitator or antagonist in seizure modulation .
Cell Proliferation
Research has examined the roles of eIF5A and polyamines in cell proliferation, where N-Cyclohexyl-N’-methyl-1,3-propanediamine may play a role in the proliferation of mouse mammary carcinoma FM3A cells .
Novel Stimulant Research
It is classified as a novel stimulant and substituted cathinone, with studies reporting psychoactive effects similar to amphetamines, which could have implications for understanding substance abuse and developing therapeutic interventions .
Forensic Applications
As an analytical reference standard categorized as a cathinone, this compound is used in research and forensic applications to identify and understand novel psychoactive substances .
CO2 Capture
In mixtures with lipophilic amines, it has been suggested as a potential phase change solvent for CO2 capture applications, offering an alternative to traditional solvents like monoethanolamine (MEA) for energy-efficient desorption processes .
Future Directions
N-Cyclohexyl-N’-methyl-1,3-propanediamine has been suggested as a novel promising solvent for CO2 capture applications . It has been studied as a promising alternative to monoethanolamine (MEA) for minimizing the desorber’s energy requirements . Future research may focus on further exploring its potential in this area.
properties
IUPAC Name |
N'-cyclohexyl-N-methylpropane-1,3-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H22N2/c1-11-8-5-9-12-10-6-3-2-4-7-10/h10-12H,2-9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVWQHCRUSNYNIN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCCNC1CCCCC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00238306 |
Source
|
| Record name | N-Cyclohexyl-N'-methyl-1,3-propanediamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00238306 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
90853-13-7 |
Source
|
| Record name | N-Cyclohexyl-N'-methyl-1,3-propanediamine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0090853137 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-Cyclohexyl-N'-methyl-1,3-propanediamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00238306 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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